N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H25N5O5S/c1-12-6-5-7-15(13(12)2)25-18(29)11-34-23-27-20(24)19(22(31)28-23)26-21(30)14-8-9-16(32-3)17(10-14)33-4/h5-10H,11H2,1-4H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: AHAKCNJYQGRSIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)OC)OC)N)C
• Molecular Formula: C23H25N5O5S
• Molecular Weight: 483.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, containing multiple functional groups including an amine, a thioether, a pyrimidinone, and a benzamide group. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures similar to the specified chemical have been synthesized and characterized, demonstrating the intricate processes involved in creating novel aromatic polyimides and heterocyclic entities. These studies focus on synthesizing new diamines and polyimides with varying solubility and thermal degradation properties, highlighting the importance of chemical synthesis in developing materials with desirable physical and chemical properties (Butt et al., 2005), (Patel & Chikhalia, 2006).

Antimicrobial and Anti-HIV Agents

Research into heterocyclic and non-heterocyclic entities, including similar compounds, has explored their potential as antibacterial and anti-HIV agents. These studies underscore the ongoing search for new therapeutic agents in combating microbial infections and HIV, demonstrating the relevance of chemical synthesis in pharmaceutical sciences (Patel & Chikhalia, 2006).

Molecular Interactions and Stability

Investigations into the stability and molecular interactions of related compounds, such as the use of pentafluorophenyl as a Lewis acid to stabilize a cis secondary amide conformation, provide valuable insights into the fundamental principles of chemistry. These studies reveal how specific structural features influence the physical and chemical properties of compounds, which is crucial for designing molecules with targeted functionalities (Forbes, Beatty, & Smith, 2001).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.